Multi-Jurisdictional Acceptable Intake Divergence
N-Nitroso-dorzolamide exhibits the widest regulatory AI divergence documented among NDSRIs, spanning three distinct thresholds across jurisdictions: FDA CPCA Category 2 (100 ng/day), FDA Interim Table 3 (500 ng/day for single-ingredient dorzolamide products only), and EMA/Health Canada/TGA (1500 ng/day, revised upward from 100 ng/day following a negative bacterial reverse mutation test) [1][2]. In direct contrast, the structurally related co-formulated glaucoma NDSRI N-nitroso-timolol carries a single harmonized AI of 1500 ng/day (FDA CPCA Category 5) without jurisdictional divergence [3], while N-nitroso-desvenlafaxine (CPCA Category 1) is constrained at 18 ng/day with no Ames-based upward revision [4]. This three-tier regulatory profile means that a laboratory selecting N-nitroso-dorzolamide as its reference standard can validate methods across all three AI benchmarks (100, 500, and 1500 ng/day), whereas reliance on a generic nitrosamine standard or a different NDSRI standard cannot support this multi-jurisdictional compliance posture [1].
| Evidence Dimension | Acceptable Intake (AI) regulatory limit across FDA, EMA, Health Canada, and TGA |
|---|---|
| Target Compound Data | FDA CPCA Cat 2: 100 ng/day; FDA Interim Table 3: 500 ng/day (single-ingredient product only); EMA/HC/TGA: 1500 ng/day (post-negative Ames revision) |
| Comparator Or Baseline | N-nitroso-timolol: 1500 ng/day (FDA CPCA Cat 5, all jurisdictions); N-nitroso-desvenlafaxine: 18 ng/day (FDA CPCA Cat 1, all jurisdictions) |
| Quantified Difference | N-nitroso-dorzolamide spans a 15-fold AI range (100–1500 ng/day) vs. single-value AIs for comparators; 15-fold higher AI than N-nitroso-desvenlafaxine (1500 vs. 18 ng/day under EMA/HC/TGA); 5-fold higher interim AI than its own CPCA category (500 vs. 100 ng/day under FDA Table 3). |
| Conditions | Regulatory AI assignments: FDA CDER Recommended Acceptable Intake Limits for NDSRIs (CPCA methodology), FDA Interim AI Limits Table 3 (approved/marketed products), EMA Appendix 1 (CMDh/EMA nitrosamine Q&A), Health Canada Appendix 1, TGA Published Acceptable Intakes; all updated as of Q4 2024. |
Why This Matters
A reference standard that maps to three distinct regulatory AI thresholds provides unique procurement value: a single characterized material supports method validation and batch-release testing for products destined for US, EU, Canadian, and Australian markets simultaneously, eliminating the need for multiple standard sourcing and cross-validation.
- [1] Veeprho. N-Nitroso Dorzolamide – Product Page (FDA Potency Category 2; AI 100 ng/day). https://veeprho.com/impurities/n-nitroso-dorzolamide/ (accessed 2024–2026). View Source
- [2] Pattern of USA Inc. Acceptable Intake Thresholds – Table 3: N-nitroso-dorzolamide Interim AI 500 ng/day, single-ingredient product only. https://patternofusa.com/2024/11/22/acceptable-intake-thresholds-for-nitrosamine-impurities-set-by-cder/ (accessed 2024–2026). View Source
- [3] Veeprho. N-Nitroso Timolol – Product Page (FDA AI 1500 ng/day). https://veeprho.com/impurities/n-nitroso-timolol/ (accessed 2024–2026). View Source
- [4] TGA (Australia) Updates Published Acceptable Intakes – nitrosamines.usp.org. N-nitroso-desvenlafaxine AI 18 ng/day, CPCA Cat 1; N-nitroso-dorzolamide AI 1500 ng/day. January 31, 2024. https://nitrosamines.usp.org/t/tga-australia-updates-published-acceptable-intakes/8407 (accessed 2024–2026). View Source
